Cas no 50914-15-3 ((2-Iodophenyl)hydrazine)

• Product Name: (2-Iodophenyl)hydrazine
• CAS No: 50914-15-3
• MF: C₆H₇IN₂
• MW: 234.037653207779
• MDL: MFCD02656658
• CID: 860436
• PubChem ID: 1381941
• Update Time: 2025-07-20

(2-Iodophenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (2-Iodophenyl)hydrazine
• (2-Iodo-phenyl)-hydrazine
• (2-Jod-phenyl)-hydrazin
• 2-iodophenylhydrazine
• AC1LQSPS
• ANW-45410
• BBL022200
• CTK8B4535
• o-IC6H4N2H3
• SureCN991182
• SB81126
• 50914-15-3
• DS-018056
• G29334
• SCHEMBL991182
• AKOS005152059
• EN300-316425
• J-500825
• KMMKWMSHGAYLMZ-UHFFFAOYSA-N
• MFCD02656658
• 1-(2-iodophenyl)hydrazine
• STK662538
• (2-Iodo-phenyl)hydrazine
• DTXSID30362527

• MDL： MFCD02656658
• Inchi： 1S/C6H7IN2/c7-5-3-1-2-4-6(5)9-8/h1-4,9H,8H2
• InChI Key： KMMKWMSHGAYLMZ-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NN

Computed Properties

• Exact Mass: 233.96501
• Monoisotopic Mass: 233.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.981±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 29-30 ºC
• Solubility: Slightly soluble (8.9 g/l) (25 º C),
• PSA: 38.05

Additional information on (2-Iodophenyl)hydrazine

Comprehensive Overview of (2-Iodophenyl)hydrazine (CAS No. 50914-15-3): Properties, Applications, and Industry Insights

(2-Iodophenyl)hydrazine, identified by its CAS number 50914-15-3, is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This aromatic hydrazine derivative features an iodine substituent at the ortho position of the phenyl ring, which enhances its reactivity and utility in synthetic applications. The compound's unique structure makes it a valuable intermediate for constructing heterocyclic frameworks, particularly in the development of bioactive molecules and advanced materials.

In recent years, the demand for iodinated aromatic compounds like (2-Iodophenyl)hydrazine has surged due to their role in cross-coupling reactions, a cornerstone of modern medicinal chemistry. Researchers frequently search for "50914-15-3 synthesis methods" or "applications of (2-Iodophenyl)hydrazine in drug discovery," reflecting its importance in palladium-catalyzed reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These processes are critical for creating biaryl structures prevalent in FDA-approved drugs.

The compound's physicochemical properties—including a molecular weight of 234.04 g/mol and moderate solubility in polar organic solvents—are frequently analyzed for reaction optimization. Laboratories often investigate "handling precautions for (2-Iodophenyl)hydrazine" or "stability under various pH conditions," as these factors directly impact its performance in multistep syntheses. Notably, its iodine moiety enables radio-labeling potential, making it interesting for molecular imaging studies in academic and industrial settings.

Emerging trends highlight (2-Iodophenyl)hydrazine's role in green chemistry initiatives. With growing interest in "solvent-free reactions" and "catalytic efficiency improvement," this compound serves as a model substrate for developing atom-economical methodologies. Recent publications demonstrate its use in microwave-assisted synthesis, reducing reaction times from hours to minutes while maintaining high yields—a key consideration for sustainable manufacturing.

From a commercial perspective, suppliers of CAS 50914-15-3 emphasize purity standards (typically ≥95% by HPLC) and batch-to-batch consistency, addressing industry concerns about reproducibility in scaled-up processes. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed for quality verification, as evidenced by frequent searches for "characterization data for (2-Iodophenyl)hydrazine."

Looking forward, the compound's versatility positions it for expanded applications in material science, particularly in designing organic semiconductors and liquid crystal precursors. The ortho-iodo group's steric and electronic effects continue to inspire research into directed C-H functionalization strategies—a hot topic in contemporary organic synthesis. As patent analyses reveal increasing mentions of 50914-15-3 in intellectual property filings, its commercial importance is expected to grow across multiple technology sectors.